Cas no 21154-18-7 (2-Quinolinamine, N,N-dimethyl-)

• Product Name: 2-Quinolinamine, N,N-dimethyl-
• CAS No: 21154-18-7
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD00092894
• CID: 1398617
• PubChem ID: 588801
• Update Time: 2025-04-20

2-Quinolinamine, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinamine, N,N-dimethyl-
• N,N-dimethylquinolin-2-amine
• SB67793
• DB-361249
• NEDHXUZHZBDWPK-UHFFFAOYSA-N
• N,N-Dimethyl-2-quinolinamine #
• SCHEMBL4263734
• DTXSID50343292
• AKOS015969501
• quinoline, 2-dimethylamino-
• HS-4546
• 2-(DIMETHYLAMINO)QUINOLINE
• 21154-18-7
• CHEMBL4563388
• dimethylaminoquinoline
• BDBM50520350
• 2-Dimethylaminoquinoline

• MDL： MFCD00092894
• Inchi： 1S/C11H12N2/c1-13(2)11-8-7-9-5-3-4-6-10(9)12-11/h3-8H,1-2H3
• InChI Key： NEDHXUZHZBDWPK-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives